Cas no 1246815-97-3 (Ketamine-d4 Hydrochloride)

• Product Name: Ketamine-d4 Hydrochloride
• CAS No: 1246815-97-3
• MF: C₁₃H₁₇Cl₂NO
• MW: 278.210828542709
• CID: 2086234
• PubChem ID: 329817115
• Update Time: 2025-06-10

Ketamine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ketamine-d4 Hydrochloride
• 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(methylamino)cyclohexan-1-one,hydrochloride
• Ketamine-D4 hydrochloride solution
• Ketamine-D4 Hydrochloride 0.1 mg/ml in Methanol (as free base)
• 2-[2-Chloro(~2~H_4_)phenyl]-2-(methylamino)cyclohexan-1-one--hydrogen chloride (1/1)
• 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(methylamino)cyclohexan-1-one;hydrochloride
• Ketamine-D4 hydrochloride solution, 1.0 mg/mL in methanol (as free base), certif

• MDL： MFCD28038722
• Inchi： 1S/C13H16ClNO.ClH/c1-15-13(9-5-4-8-12(13)16)10-6-2-3-7-11(10)14;/h2-3,6-7,15H,4-5,8-9H2,1H3;1H/i2D,3D,6D,7D;
• InChI Key： VCMGMSHEPQENPE-SJSMECCZSA-N
• SMILES： ClC1C([2H])=C([2H])C([2H])=C([2H])C=1C1(C(CCCC1)=O)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 29.1

Experimental Properties

• Flash Point: 9℃
• Color/Form: 100 μg/mL in methanol (as free base)

Ketamine-d4 Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P370+P378-P403+P235
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：2
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Ketamine-d4 Hydrochloride

Ketamine-d4 Hydrochloride: Applications and Research in Modern Medicine

Ketamine-d4 Hydrochloride, a deuterated derivative of the well-known anesthetic agent Ketamine (CAS no. 1246815-97-3), has garnered significant attention in recent years due to its unique properties and potential applications in medical research. The compound, characterized by its isotopic modification, offers a valuable tool for scientists exploring the mechanisms of action and therapeutic effects of Ketamine without the influence of natural isotope variations. This introduction delves into the chemical properties, pharmacological significance, and cutting-edge research applications of Ketamine-d4 Hydrochloride.

The molecular structure of Ketamine-d4 Hydrochloride (CAS no. 1246815-97-3) features a tetra-deuterated version of the parent Ketamine molecule, where four hydrogen atoms are replaced with deuterium atoms. This modification enhances the compound's stability and reduces its susceptibility to metabolic degradation, making it an ideal candidate for use in prolonged studies and analytical techniques. The hydrochloride salt form improves solubility and bioavailability, further facilitating its application in both preclinical and clinical settings.

One of the most compelling aspects of Ketamine-d4 Hydrochloride is its utility in drug metabolism studies. By employing this deuterated analog, researchers can more accurately trace metabolic pathways and identify key enzymes involved in the biotransformation of Ketamine. This is particularly crucial for understanding the drug's pharmacokinetics and potential side effects. Advanced mass spectrometry techniques coupled with Ketamine-d4 Hydrochloride have enabled high-resolution profiling of metabolites, providing insights that were previously unattainable with natural Ketamine.

In the field of psychiatry, Ketamine-d4 Hydrochloride has emerged as a promising tool for investigating the treatment of depression and other mood disorders. Its deuterated form allows for more precise measurement of drug levels in biological samples, helping to elucidate the therapeutic window and minimize off-target effects. Recent studies have utilized Ketamine-d4 Hydrochloride to explore its potential as an antidepressant by examining changes in neurotransmitter systems such as glutamate and GABA. These investigations have highlighted novel mechanisms that may contribute to its efficacy.

The use of Ketamine-d4 Hydrochloride in preclinical models has also provided valuable insights into its role in neuroplasticity and cognitive function. Research indicates that Ketamine, including its deuterated variant, can modulate synaptic plasticity through various pathways, including NMDA receptor antagonism and downstream signaling cascades. These findings have implications not only for treating neurological disorders but also for enhancing cognitive performance in healthy individuals. The precision offered by Ketamine-d4 Hydrochloride ensures that researchers can isolate these effects without confounding variables introduced by natural isotope abundance.

Another significant application lies in toxicology research, where Ketamine-d4 Hydrochloride serves as a reference standard for analytical methods. Its stable isotope composition makes it an excellent internal standard for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), ensuring accurate quantification of Ketamine in biological matrices. This has been particularly useful in monitoring exposure levels during clinical trials and environmental monitoring studies.

The development of new therapeutic agents often relies on understanding the interactions between drugs and biological targets at a molecular level. Ketamine-d4 Hydrochloride, with its enhanced isotopic purity, provides an invaluable resource for structure-activity relationship (SAR) studies. By comparing the behavior of Ketamine-d4 Hydrochloride with its natural counterpart, researchers can gain insights into key binding residues and functional groups critical for pharmacological activity. This information is instrumental in designing next-generation derivatives with improved efficacy and safety profiles.

Recent advancements in analytical chemistry have further expanded the utility of Ketamine-d4 Hydrochloride. Techniques such as deuterium labeling can now be combined with high-resolution nuclear magnetic resonance (NMR) spectroscopy to provide detailed structural information about drug-biomolecule interactions. This approach has been instrumental in characterizing protein-ligand complexes and understanding allosteric modulation effects, which are often pivotal in drug design.

The pharmaceutical industry has also embraced Ketamine-d4 Hydrochloride as a key component in quality control protocols. Its stability under various storage conditions makes it an ideal reference standard for ensuring batch-to-batch consistency in drug formulations. Regulatory agencies increasingly require such standards to validate analytical methods used in drug development and manufacturing processes.

Looking ahead, the potential applications of Ketamine-d4 Hydrochloride are vast and varied. As research continues to uncover new therapeutic avenues for Ketamine-based treatments, the demand for high-purity deuterated analogs like Ketamine-d4 Hydrochloride will undoubtedly grow. Its role in advancing our understanding of pharmacology, psychiatry, and toxicology underscores its importance as a scientific tool.